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Introduction
Pomarose is a powerful, captive aroma molecule developed and patented by Givaudan, a

leading company in the flavor and fragrance industry.[1][2] It is a synthetic, double-unsaturated

ketone that does not occur in nature and is prized for its unique and potent fruity-rose scent

profile.[1][2] This technical guide provides a comprehensive overview of the discovery, history,

chemical properties, and sensory characteristics of Pomarose, intended for an audience of

researchers, scientists, and professionals in drug development and fragrance science.

Discovery and History
The discovery of Pomarose was a result of serendipity during the investigation of damascone-

like odorants.[1] Researchers at Givaudan, led by Philip Kraft, were analyzing the nuclear

magnetic resonance (NMR) spectra of an unknown trace component with a damascone odor in

a complex reaction mixture.[1][3] While the trace component was later identified as a

constitutional isomer, the investigation led to the synthesis of Pomarose for structural curiosity.

[1] This novel molecule was found to possess a remarkably potent and appealing fruity-rose

aroma, superior to the initial target.[1][3]

The development of a commercially viable synthesis for Pomarose proved to be a significant

challenge, with Givaudan's process development team exploring nineteen different synthetic
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routes.[2][3] This underscores the complexity and resource-intensive nature of developing new

captive fragrance ingredients.

Chemical Properties and Synthesis
Pomarose, chemically known as (2E,5Z)-5,6,7-trimethylocta-2,5-dien-4-one, is a molecule with

the chemical formula C₁₁H₁₈O.[1][4] Its potent odor is primarily attributed to the (2E,5Z)-

stereoisomer, while the (2E,5E)-isomer is significantly less detectable by most individuals.[1][2]

These isomers can equilibrate in the presence of trace acids, particularly in glass containers.[1]

[2]

Physicochemical Data
Property Value Reference

IUPAC Name
(2E,5Z)-5,6,7-trimethylocta-

2,5-dien-4-one
[1][4]

CAS Number 357650-26-1 [1][4]

Molecular Formula C₁₁H₁₈O [1][4]

Molar Mass 166.26 g/mol [1][4]

Boiling Point 236.2 °C (estimated) [1]

Density 0.855 g/cm³ (estimated) [1]

Odor Threshold 0.5 ng/L in air [1]

Synthesis Pathway
While the specific, industrial-scale synthesis protocol for Pomarose is a proprietary trade

secret of Givaudan, the general synthetic route has been described in the literature.[1][2] The

synthesis involves a multi-step process:

Boron Trifluoride-Catalyzed Addition: The synthesis commences with the boron trifluoride-

catalyzed addition of methyl isopropyl ketone to 1-ethoxyprop-1-yne. This reaction affords

ethyl 2,3,4-trimethylpent-2-enoate.[1][2]
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Grignard Reaction and In Situ Enolization: The resulting ester is then treated with propen-1-

ylmagnesium bromide via a Grignard reaction. This step proceeds with an in situ enolization

to yield the target molecule, Pomarose.[1][2]

General Synthesis Pathway of Pomarose

Step 1: Boron Trifluoride-Catalyzed Addition

Step 2: Grignard Reaction & In Situ EnolizationMethyl Isopropyl Ketone

Ethyl 2,3,4-trimethylpent-2-enoate

BF₃·OEt₂

1-Ethoxyprop-1-yne
Pomarose

((2E,5Z)-5,6,7-trimethylocta-2,5-dien-4-one)

Grignard Reaction

Propen-1-ylmagnesium bromide

Click to download full resolution via product page

A simplified diagram of the Pomarose synthesis pathway.

Olfactory Profile and Sensory Analysis
Pomarose possesses a powerful and complex fruity-rose scent with nuances of apple, plum,

and raisin.[1][2] Its unique olfactory profile makes it a valuable ingredient in modern perfumery,

adding a distinctive character to fragrances.[1]

Experimental Protocol: Sensory Panel Evaluation
A comprehensive sensory analysis of a novel fragrance molecule like Pomarose typically

involves a trained sensory panel. The following is a generalized protocol:

Panelist Selection and Training: A panel of 10-15 individuals is selected based on their

olfactory acuity and ability to describe scents. Panelists undergo training to familiarize

themselves with a range of standard aroma compounds and descriptive terminology.

Sample Preparation: Pomarose is diluted in an odorless solvent (e.g., diethyl phthalate or

ethanol) to various concentrations. Samples are presented on smelling strips (mouillettes) or
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in sniff bottles.

Evaluation Conditions: The evaluation is conducted in a well-ventilated, odor-free room with

controlled temperature and humidity.

Evaluation Procedure: Panelists are presented with the samples in a randomized and blind

manner. They are asked to describe the odor profile, noting the primary scent characteristics

(e.g., fruity, rosy) and any secondary nuances (e.g., apple, plum). The intensity of the odor is

also rated on a labeled magnitude scale (e.g., from 0 = no odor to 9 = extremely strong).

Data Analysis: The descriptive data is compiled and analyzed to create a detailed olfactory

profile of the molecule. Statistical analysis of the intensity ratings is performed to determine

the perceived strength of the odor at different concentrations.

Mechanism of Olfactory Perception
The perception of Pomarose, like any odorant, begins with its interaction with olfactory

receptors (ORs) located in the olfactory epithelium of the nasal cavity. This interaction initiates

a signal transduction cascade that ultimately leads to the perception of smell in the brain.

Olfactory Signal Transduction Pathway
The binding of an odorant molecule, such as Pomarose, to a specific G-protein coupled

olfactory receptor (OR) triggers a conformational change in the receptor. This activates the

associated G-protein (Gαolf), leading to the activation of adenylyl cyclase. Adenylyl cyclase

then converts ATP to cyclic AMP (cAMP). The increase in intracellular cAMP opens cyclic

nucleotide-gated (CNG) ion channels, allowing an influx of cations (primarily Ca²⁺ and Na⁺)

into the olfactory sensory neuron. This influx of positive ions depolarizes the neuron, generating

an action potential that is transmitted to the olfactory bulb in the brain for processing.
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A diagram of the olfactory signal transduction cascade.
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As of now, specific quantitative data on the binding affinity of Pomarose to individual olfactory

receptors is not publicly available. Research in this area is ongoing and would likely be

conducted using techniques such as in-vitro expression of olfactory receptors in cell lines

followed by ligand-binding assays.

Analytical Characterization
The chemical purity and isomeric composition of Pomarose are critical for its consistent

olfactory performance. Gas chromatography-mass spectrometry (GC-MS) and gas

chromatography-olfactometry (GC-O) are key analytical techniques used for its

characterization.

Experimental Workflow: GC-MS and GC-O Analysis
The following workflow outlines the typical procedure for the analytical characterization of a

fragrance molecule like Pomarose.

Experimental Workflow for Pomarose Characterization

Sample Preparation Gas Chromatography

Detection & Analysis

Pomarose Sample Dilution in Solvent GC Injection Column Separation Effluent Split

Mass Spectrometry (MS)

Olfactometry (O)

MS Data Analysis
(Identification & Quantification)

Olfactory Data Analysis
(Odor Description & Intensity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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